Cas no 1806049-86-4 (4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806049-86-4
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843519
• Update Time: 2025-10-24

4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)6-3(1-5(17)18)8(21-9(12,13)14)15-2-4(6)16(19)20/h2,7H,1H2,(H,17,18)
• InChI Key： OZZWKFVCWXVJJA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)O)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806049-86-4) and Its Applications in Modern Chemical Biology

4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid, identified by the CAS number 1806049-86-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including a pyridine core substituted with a difluoromethyl group, a nitro group, and a trifluoromethoxy group—has emerged as a valuable scaffold for the development of novel bioactive molecules.

The structural composition of 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid imparts distinct electronic and steric properties, making it an attractive building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse synthetic pathways and functionalization strategies. This versatility has positioned the compound as a key intermediate in the synthesis of potential therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating fluorinated moieties. Fluoro-substituted compounds are renowned for their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles—attributes that make them particularly appealing in drug discovery. The difluoromethyl and trifluoromethoxy groups in 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid contribute to these desirable properties, thereby increasing its utility in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the development of inhibitors for enzymes involved in cancer metabolism. Recent studies have highlighted the importance of metabolic reprogramming in tumor cells, with enzymes such as isocitrate dehydrogenase (IDH) and nicotinamide adenine dinucleotide (NADH) dehydrogenase playing critical roles in sustaining tumor growth. The structural motifs present in 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid have been leveraged to design molecules that selectively modulate these enzymes. For instance, derivatives of this scaffold have shown promise in inhibiting mutated IDH1/2 enzymes, which are frequently implicated in certain types of leukemia and gliomas.

Furthermore, the nitro group within the molecule serves as a versatile handle for further functionalization through reduction or diazotization reactions. This allows chemists to introduce additional pharmacophores or linkers, enabling the synthesis of hybrid compounds with tailored biological activities. Such modifications have been instrumental in generating libraries of novel molecules for high-throughput screening (HTS), a cornerstone of modern drug discovery efforts.

The application of computational methods has also played a pivotal role in optimizing derivatives of 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid. Molecular docking studies have been employed to predict binding interactions with target proteins, while quantum mechanical calculations have provided insights into the electronic structure and reactivity of the compound. These computational approaches have not only accelerated the design process but also provided rational frameworks for structure-activity relationship (SAR) studies.

Another emerging area where this compound has found utility is in the development of probes for biochemical assays. The unique spectral properties of fluorinated pyridines make them ideal candidates for fluorescence-based detection methods. Researchers have utilized derivatives of 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid to develop sensitive sensors for detecting reactive oxygen species (ROS) and other metabolically relevant species. These probes have provided valuable tools for elucidating redox signaling pathways in cells, which are implicated in various pathological conditions.

The synthetic accessibility of 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid is another factor that has contributed to its widespread adoption in research settings. While multi-step syntheses are often required to obtain high-purity material, advances in synthetic methodologies have made it feasible to produce this compound on scales suitable for both academic investigations and industrial applications. The availability of robust synthetic routes ensures that researchers can readily access this scaffold for further exploration.

In conclusion, 4-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806049-86-4) represents a promising candidate for drug discovery and biochemical research due to its unique structural features and versatile reactivity. Its incorporation into novel therapeutic agents targeting cancer metabolism and other diseases underscores its significance in modern chemical biology. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its role as a cornerstone molecule in pharmaceutical innovation.